4-[5-(2-naphthyloxy)pentyl]morpholine hydrochloride

• IUPAC Name: 4-(5-naphthalen-2-yloxypentyl)morpholine;hydrochloride
• InChI: InChI=1S/C19H25NO2.ClH/c1(4-10-20-11-14-21-15-12-20)5-13-22-19-9-8-17-6-2-3-7-18(17)16-19;/h2-3,6-9,16H,1,4-5,10-15H2;1H
• InChI Key: CSRDXELLNGZLED-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCCCCOC2=CC3=CC=CC=C3C=C2.Cl
• Molecular Formula: C19H26ClNO2
• Molecular Weight: 335.9 g/mol

Description

4-[5-(2-naphthyloxy)pentyl]morpholine hydrochloride, also known as NAPM, is a chemical compound that has gained attention in the scientific community for its potential use as a research tool. NAPM is a morpholine derivative that has been shown to have a variety of biochemical and physiological effects, making it a promising compound for further research.

Mechanism of Action

The mechanism of action of 4-[5-(2-naphthyloxy)pentyl]morpholine hydrochloride involves its binding to specific GPCRs, leading to the activation of downstream signaling pathways. This activation can result in a variety of physiological effects, including changes in intracellular calcium levels, cAMP production, and protein kinase activation.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the activation of adenylyl cyclase and the inhibition of voltage-gated calcium channels. Additionally, this compound has been shown to have analgesic and anti-inflammatory effects, making it a potential therapeutic agent.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[5-(2-naphthyloxy)pentyl]morpholine hydrochloride in lab experiments is its selectivity for certain GPCRs, allowing for the study of specific signaling pathways. However, one limitation is the potential for off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research involving 4-[5-(2-naphthyloxy)pentyl]morpholine hydrochloride. One area of interest is the development of more selective this compound analogs, which could provide greater specificity for certain GPCRs. Additionally, the use of this compound in animal models could provide valuable insights into its potential therapeutic applications. Overall, the study of this compound has the potential to provide valuable insights into the function of GPCRs and their role in physiological processes.

Synthesis Methods

The synthesis of 4-[5-(2-naphthyloxy)pentyl]morpholine hydrochloride involves the reaction of 2-naphthol with 5-bromopentylamine, followed by the addition of morpholine and hydrochloric acid. This method has been successfully used to produce this compound in high yields and purity.

Scientific Research Applications

4-[5-(2-naphthyloxy)pentyl]morpholine hydrochloride has been used in a variety of scientific research applications, including the study of G protein-coupled receptors (GPCRs). GPCRs are a family of membrane proteins that play a critical role in cellular signaling and are involved in a wide range of physiological processes. This compound has been shown to selectively bind to and activate certain GPCRs, making it a valuable tool for studying their function.